Azobenzene derivatives with a long alkyl chain and aminoxyls†

Chemical Communications Pub Date: 2004-09-03 DOI: 10.1039/B408432B

Abstract

A trans-azobenzene derivative with a long alkyl chain and a TEMPO radical showed photo-induced isomerization to become the corresponding cis-isomer with a significant change of its intermolecular magnetic interaction from a weak ferromagnetic one based on the CW model to a relatively strong antiferromagnetic one based on the ST model with the J-value of 36.7 K.

Graphical abstract: Azobenzene derivatives with a long alkyl chain and aminoxyls
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